2-Chloro-6-(1-piperazinyl)pyrazine

• CAS No.: 64022-27-1
• Product Name: 2-Chloro-6-(1-piperazinyl)pyrazine
• Molecular Formula: C8H11ClN4
• Molecular Weight: 198.65 g/mol
• IUPAC Name: 2-chloro-6-piperazin-1-ylpyrazine
• Standard InChI: InChI=1S/C8H11ClN4/c9-7-5-11-6-8(12-7)13-3-1-10-2-4-13/h5-6,10H,1-4H2
• Standard InChIKey: CJAWPFJGFFNXQI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1)C2=CN=CC(=N2)Cl
• Canonical SMILES: C1CN(CCN1)C2=CN=CC(=N2)Cl
• Appearance: Solid powder
• Description: MK-212 is a 5HT2C-receptor agonist. A dose-dependent the effect of 5HT2C-receptor agonist MK-212 on mouse behavior was demonstrated. Intraperitoneal injection of MK-212 in high doses (0.5 and 1.0 mg/kg) increased blood level of corticosterone in mice and reduced their motor activity. In low doses of 0.1 and 0.2 mg/kg, the agonist reduced anxiety, but had no effect on motor activity. It is hypothesized that low doses of MK-212 exhibited anxiolytic activity in mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 61655-58-1 (mono-hydrochloride)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-chloro-6-(1-piperazinyl)pyrazine; 6-chloro-2-(1-piperazinyl)pyrazine; 6-chloro-2-(1-piperazinyl)pyrazine, monohydrochloride; CPP; MK 212; MK-212; MK212 cpd
• Reference: 1: Kozhevnikova LM, Mesitov MV, Moskovtsev AA. [Agonists of 5HT2C-receptors SCH 23390 and MK 212 incresase the force of rat aorta contraction in the presence of vasopressin and angiotensin II]. Patol Fiziol Eksp Ter. 2014 Oct-Dec;(4):17-29. Russian. PubMed PMID: 25980223.
• PubChem Compound: 107992
• Last Modified: Nov 11 2021